Cas no 1214332-34-9 (4-(4-Fluorophenyl)-3-fluorobenzoic acid)
4-(4-Fluorophenyl)-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 2,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid
- 3-fluoro-4-(4-fluorophenyl)benzoic acid
- 4-(4-FLUOROPHENYL)-3-FLUOROBENZOIC ACID
- ACMC-209aad
- AK107922
- ANW-17603
- CTK8A9450
- KB-225650
- MolPort-008-147-502
- 4-(4-Fluorophenyl)-3-fluorobenzoic acid
-
- MDL: MFCD14699226
- Inchi: 1S/C13H8F2O2/c14-10-4-1-8(2-5-10)11-6-3-9(13(16)17)7-12(11)15/h1-7H,(H,16,17)
- InChI Key: MQXNAKMJSLMGJT-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC(=CC=1)F
Computed Properties
- Exact Mass: 234.04900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 37.30000
- LogP: 3.33000
4-(4-Fluorophenyl)-3-fluorobenzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(4-Fluorophenyl)-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001441-250mg |
4',2-Difluorobiphenyl-4-carboxylic acid |
1214332-34-9 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A011001441-500mg |
4',2-Difluorobiphenyl-4-carboxylic acid |
1214332-34-9 | 97% | 500mg |
$815.00 | 2023-09-04 | |
| Alichem | A011001441-1g |
4',2-Difluorobiphenyl-4-carboxylic acid |
1214332-34-9 | 97% | 1g |
$1490.00 | 2023-09-04 | |
| TRC | F621445-100mg |
4-(4-Fluorophenyl)-3-fluorobenzoic acid |
1214332-34-9 | 100mg |
$81.00 | 2023-05-18 | ||
| TRC | F621445-250mg |
4-(4-Fluorophenyl)-3-fluorobenzoic acid |
1214332-34-9 | 250mg |
$155.00 | 2023-05-18 | ||
| TRC | F621445-500mg |
4-(4-Fluorophenyl)-3-fluorobenzoic acid |
1214332-34-9 | 500mg |
$236.00 | 2023-05-18 | ||
| TRC | F621445-1g |
4-(4-Fluorophenyl)-3-fluorobenzoic acid |
1214332-34-9 | 1g |
$333.00 | 2023-05-18 | ||
| abcr | AB326078-1 g |
4-(4-Fluorophenyl)-3-fluorobenzoic acid; 95% |
1214332-34-9 | 1g |
€246.00 | 2023-06-21 | ||
| abcr | AB326078-1g |
4-(4-Fluorophenyl)-3-fluorobenzoic acid, 95%; . |
1214332-34-9 | 95% | 1g |
€246.00 | 2025-02-21 | |
| Ambeed | A288001-1g |
2,4'-Difluoro-[1,1'-biphenyl]-4-carboxylic acid |
1214332-34-9 | 95% | 1g |
$152.0 | 2024-04-25 |
4-(4-Fluorophenyl)-3-fluorobenzoic acid Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 4-(4-Fluorophenyl)-3-fluorobenzoic acid
4-(4-Fluorophenyl)-3-fluorobenzoic Acid: A Comprehensive Overview
4-(4-Fluorophenyl)-3-fluorobenzoic acid (CAS No. 1214332-34-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with fluorinated aromatic rings. The presence of fluorine atoms at specific positions on the aromatic rings imparts distinct electronic and steric properties, making it a valuable building block in organic synthesis.
The synthesis of 4-(4-Fluorophenyl)-3-fluorobenzoic acid involves multi-step processes that typically include nucleophilic aromatic substitution, coupling reactions, and oxidation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the production process, reducing both time and cost while improving yield.
In the pharmaceutical industry, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has garnered attention due to its potential as a lead compound in drug discovery. Its ability to modulate various biological targets, such as G-protein coupled receptors (GPCRs) and kinases, has been explored in recent studies. For example, researchers have reported that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent.
Moreover, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has been investigated for its role in agrochemical applications. Studies have shown that this compound can act as a herbicide or fungicide by interfering with key metabolic pathways in plants or pathogens. Its selectivity towards specific targets makes it a candidate for developing eco-friendly agricultural chemicals.
From a materials science perspective, 4-(4-Fluorophenyl)-3-fluorobenzoic acid has been utilized as a precursor for advanced materials such as organic semiconductors and functional polymers. The fluorine atoms in its structure contribute to enhanced stability and electronic properties, which are desirable for applications in optoelectronics and energy storage devices.
Recent research has also focused on the environmental impact of 4-(4-Fluorophenyl)-3-fluorobenzoic acid. Studies have evaluated its biodegradation pathways and toxicity profiles to assess its safety for human health and ecosystems. These findings are crucial for regulatory compliance and sustainable chemical practices.
In conclusion, 4-(4-Fluorophenyl)-3-fluorobenzoic acid (CAS No. 1214332-34-9) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application development, position it as a key player in modern organic chemistry. As research continues to uncover new potentials for this compound, its role in driving innovation across different sectors is expected to grow significantly.
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